3α-Hydroxy-6-benzyl-6-azacholest-4-en-7-one
3α-Hydroxy-6-benzyl-6-azacholest-4-en-7-one
Brand Name:
Vulcanchem
CAS No.:
17373-01-2
VCID:
VC0100792
InChI:
InChI=1S/C33H49NO2/c1-22(2)10-9-11-23(3)26-14-15-27-30-28(17-19-32(26,27)4)33(5)18-16-25(35)20-29(33)34(31(30)36)21-24-12-7-6-8-13-24/h6-8,12-13,20,22-23,25-28,30,35H,9-11,14-19,21H2,1-5H3/t23-,25-,26-,27+,28+,30+,32-,33-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2C(=O)N(C4=CC(CCC34C)O)CC5=CC=CC=C5)C
Molecular Formula:
C33H49NO2
Molecular Weight:
491.7 g/mol
3α-Hydroxy-6-benzyl-6-azacholest-4-en-7-one
CAS No.: 17373-01-2
Main Products
VCID: VC0100792
Molecular Formula: C33H49NO2
Molecular Weight: 491.7 g/mol
| CAS No. | 17373-01-2 |
|---|---|
| Product Name | 3α-Hydroxy-6-benzyl-6-azacholest-4-en-7-one |
| Molecular Formula | C33H49NO2 |
| Molecular Weight | 491.7 g/mol |
| IUPAC Name | (1R,3aS,3bS,7R,9aR,9bS,11aR)-5-benzyl-7-hydroxy-9a,11a-dimethyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,3b,7,8,9,9b,10,11-decahydro-1H-cyclopenta[i]phenanthridin-4-one |
| Standard InChI | InChI=1S/C33H49NO2/c1-22(2)10-9-11-23(3)26-14-15-27-30-28(17-19-32(26,27)4)33(5)18-16-25(35)20-29(33)34(31(30)36)21-24-12-7-6-8-13-24/h6-8,12-13,20,22-23,25-28,30,35H,9-11,14-19,21H2,1-5H3/t23-,25-,26-,27+,28+,30+,32-,33-/m1/s1 |
| Standard InChIKey | DXKDDFITVPVSLD-LHZBWYBFSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C(=O)N(C4=C[C@@H](CC[C@]34C)O)CC5=CC=CC=C5)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2C(=O)N(C4=CC(CCC34C)O)CC5=CC=CC=C5)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2C(=O)N(C4=CC(CCC34C)O)CC5=CC=CC=C5)C |
| Synonyms | 3α-Hydroxy-6-benzyl-6-azacholest-4-en-7-one |
| PubChem Compound | 22297030 |
| Last Modified | Nov 11 2021 |
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